3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

• Molecular Formula: C17H14N4S
• Molecular Weight: 306.4 g/mol
• IUPAC Name: 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• InChI: InChI=1S/C17H14N4S/c1-3-7-13(8-4-1)11-16-18-19-17-21(16)20-15(12-22-17)14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key: YYXXBSHGMSTXLV-UHFFFAOYSA-N
• SMILES: C1C(=NN2C(=NN=C2S1)CC3=CC=CC=C3)C4=CC=CC=C4

Description

3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. This compound exhibits a unique structure and possesses several interesting properties that make it an attractive candidate for research and development.

Mechanism of Action

The exact mechanism of action of 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is not fully understood. However, several studies have suggested that the compound exerts its effects by inhibiting various cellular pathways, including DNA synthesis, protein synthesis, and cell division. Additionally, it has been suggested that the compound may induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Several studies have investigated the biochemical and physiological effects of 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine. The compound has been found to exhibit low toxicity and good pharmacokinetic properties, making it a potential candidate for drug development. Additionally, it has been shown to possess antioxidant properties, which may have implications for the treatment of various diseases, including neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is its high potency and selectivity against cancer cells. Additionally, the compound is relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations of the compound is its low solubility in aqueous solutions, which may make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine. One area of interest is the development of new anticancer drugs based on the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of various diseases. Finally, there is potential for the compound to be used in the development of new materials with unique properties, such as semiconductors and superconductors.
In conclusion, 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a chemical compound that exhibits several interesting properties and has potential applications in various fields. The compound has been extensively studied for its activity against cancer and infectious diseases, and further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine can be achieved through several methods, including condensation reactions, cyclization reactions, and nucleophilic substitution reactions. One of the most commonly used methods involves the reaction of benzylamine, phenyl isothiocyanate, and triethyl orthoformate in the presence of an acid catalyst. The yield of this method is high, and the reaction can be easily scaled up for larger quantities.

Scientific Research Applications

3-benzyl-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have reported its activity against various diseases, including cancer, infectious diseases, and neurological disorders. The compound has been found to exhibit potent cytotoxic activity against cancer cells, making it a promising candidate for the development of anticancer drugs. Additionally, it has been shown to possess antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.